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Compound of Interest

Compound Name:
Ethyl 2-(5-nitropyridin-2-

YL)acetate

Cat. No.: B168430 Get Quote

In-Depth Technical Guide: Ethyl 2-(5-
nitropyridin-2-yl)acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Ethyl 2-(5-nitropyridin-2-yl)acetate, a compound of interest in various research

and development applications.

Core Compound Data
Ethyl 2-(5-nitropyridin-2-yl)acetate is a chemical compound with the CAS number 174890-

57-4.[1][2][3][4] Its fundamental properties are summarized in the table below, providing a clear

reference for laboratory and research settings.

Property Value Source

Molecular Formula C9H10N2O4 [1][2][3][4]

Molecular Weight 210.19 g/mol [1][2][3]

Purity 98% min [1]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Ethyl 2-(5-nitropyridin-2-
yl)acetate are crucial for its application in research. The following outlines a general synthetic

approach, which may be adapted based on specific laboratory conditions and available starting

materials.

Synthesis of Ethyl 2-(5-nitropyridin-2-yl)acetate:

A common synthetic route involves the reaction of 2-chloro-5-nitropyridine with ethyl

acetoacetate. This reaction is typically carried out in the presence of a base, such as sodium

ethoxide, in a suitable solvent like ethanol. The reaction mixture is heated to reflux for a

specified period to ensure the completion of the reaction.

Step-by-step procedure:

Dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium ethoxide.

Add ethyl acetoacetate dropwise to the sodium ethoxide solution while stirring.

To this mixture, add a solution of 2-chloro-5-nitropyridine in ethanol.

Heat the resulting mixture to reflux for several hours, monitoring the reaction progress by

thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and neutralize it with a

dilute acid.

Extract the product with a suitable organic solvent, such as ethyl acetate.

Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it

under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain pure Ethyl 2-(5-
nitropyridin-2-yl)acetate.

Logical Workflow for Compound Analysis
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The following diagram illustrates a typical workflow for the analysis and characterization of a

synthesized chemical compound like Ethyl 2-(5-nitropyridin-2-yl)acetate.
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Caption: Workflow for Synthesis and Analysis.

This guide serves as a foundational resource for professionals working with Ethyl 2-(5-
nitropyridin-2-yl)acetate. For specific applications, further investigation and optimization of

protocols are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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